Cas no 2172481-31-9 (4-(chloromethyl)-5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole
• CAS No: 2172481-31-9
• MF: C₁₃H₁₃ClFN₃
• MW: 265.713824987412
• CID: 6079343
• PubChem ID: 165733274
• Update Time: 2025-05-21

4-(chloromethyl)-5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole
• 2172481-31-9
• 4-(chloromethyl)-5-cyclopropyl-1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole
• EN300-1610321

• Inchi： 1S/C13H13ClFN3/c14-7-12-13(10-4-5-10)18(17-16-12)8-9-2-1-3-11(15)6-9/h1-3,6,10H,4-5,7-8H2
• InChI Key： ZGGHJEFNYXDOTJ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C2CC2)N(CC2C=CC=C(C=2)F)N=N1

Computed Properties

• Exact Mass: 265.0782033g/mol
• Monoisotopic Mass: 265.0782033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-5-cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole

4-(Chloromethyl)-5-Cyclopropyl-1-(3-Fluorophenyl)methyl-1H-1,2,3-Triazole: A Comprehensive Overview

4-(Chloromethyl)-5-Cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole, also known by its CAS registry number CAS No. 2172481-31-9, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered heterocyclic ring containing three nitrogen atoms. The triazole ring is further substituted with a chloromethyl group at the 4-position and a cyclopropyl group at the 5-position. Additionally, the 1-position of the triazole ring is substituted with a methyl group attached to a 3-fluorophenyl moiety. This combination of substituents imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical transformations and applications.

Recent studies have highlighted the potential of 4-(Chloromethyl)-5-Cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole in the development of novel drug delivery systems. Researchers have explored its ability to act as a linker in bioconjugate chemistry, facilitating the attachment of therapeutic agents to targeting molecules such as antibodies or peptides. The presence of the chloromethyl group provides a reactive site for nucleophilic substitution reactions, enabling the formation of stable covalent bonds with various biomolecules.

In addition to its role in drug delivery systems, this compound has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and organic photovoltaic devices. The triazole ring system is known for its ability to act as an electron-deficient heterocycle, which can enhance charge transport properties in these devices.

The synthesis of CAS No. 2172481-31-9 involves a multi-step process that typically begins with the preparation of intermediate compounds such as chloromethylated triazoles and fluorophenyl derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

One area of active research is the evaluation of this compound's biocompatibility and toxicity profiles. As it finds increasing applications in biomedical fields, understanding its interaction with biological systems is crucial for ensuring safe use in therapeutic applications. Preliminary studies suggest that it exhibits low cytotoxicity under standard experimental conditions, making it a viable option for further exploration.

In conclusion, 4-(Chloromethyl)-5-Cyclopropyl-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemical research and development.